methyl 5-((4-(4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)piperidin-1-yl)methyl)furan-2-carboxylate

• IUPAC Name: methyl 5-[[4-[4-methyl-5-oxo-3-(trifluoromethyl)-1,2,4-triazol-1-yl]piperidin-1-yl]methyl]furan-2-carboxylate
• InChI: InChI=1S/C16H19F3N4O4/c1-21-14(16(17,18)19)20-23(15(21)25)10-5-7-22(8-6-10)9-11-3-4-12(27-11)13(24)26-2/h3-4,10H,5-9H2,1-2H3
• InChI Key: NEFDSGZFTSHWSK-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN(C1=O)C2CCN(CC2)CC3=CC=C(O3)C(=O)OC)C(F)(F)F
• Molecular Formula: C16H19F3N4O4
• Molecular Weight: 388.34 g/mol
• CAS No.: 2034603-12-6

Description

Methyl 5-((4-(4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)piperidin-1-yl)methyl)furan-2-carboxylate is a useful research compound. Its molecular formula is C16H19F3N4O4 and its molecular weight is 388.347. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Analytical and Spectral Study : A study focused on the synthesis and characterization of furan ring-containing organic ligands, revealing their potential in forming metal complexes with various transition metals. These complexes were analyzed for their antimicrobial activities against human pathogenic bacteria, highlighting the chelating properties and biological relevance of furan derivatives in developing antimicrobial agents (Patel, 2020).

• Energetic Materials Synthesis : Research into 3-amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan led to the development of insensitive energetic materials. This study synthesized and characterized derivatives with potential applications in explosives, demonstrating moderate thermal stabilities and insensitivity towards impact and friction, indicating their suitability for safer energetic materials (Yu et al., 2017).

Application in Disease Research

• PET Imaging for Neuroinflammation : A PET radiotracer specific for CSF1R, a microglia-specific marker, was developed for imaging reactive microglia and disease-associated microglia contributing to neuroinflammation in vivo. This advancement in neuroimaging could enhance the understanding and treatment of neuropsychiatric disorders, offering a noninvasive tool for monitoring neuroinflammation and the effectiveness of therapeutics targeting microglial activity (Horti et al., 2019).